9-(4-chlorophenyl)-5-{[3-(dimethylamino)propyl]amino}-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one

• IUPAC Name: 13-(4-chlorophenyl)-8-[3-(dimethylamino)propylamino]-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• InChI: InChI=1S/C24H22ClN5OS/c1-29(2)13-5-12-26-21-17-6-3-4-7-18(17)22-27-23-20(24(31)30(22)28-21)19(14-32-23)15-8-10-16(25)11-9-15/h3-4,6-11,14H,5,12-13H2,1-2H3,(H,26,28)
• InChI Key: KVJFSCNNYXVMCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=NN2C(=NC3=C(C2=O)C(=CS3)C4=CC=C(C=C4)Cl)C5=CC=CC=C51
• Molecular Formula: C24H22ClN5OS
• Molecular Weight: 464.0 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting from basic heterocyclic scaffolds. For instance, the synthesis of thieno[2,3-c]pyridazines and pyrimido[4',5':4,5]thieno[2,3-c]pyridazines involves condensation, cycloalkylation, and cyclization steps, utilizing reagents like thiourea, halocompounds, and electrophilic reagents under reflux conditions (Gaby et al., 2003). These synthetic strategies highlight the complexity and versatility in the synthesis of heterocyclic compounds related to the target molecule.

Molecular Structure Analysis

The molecular structure of related heterocyclic compounds is characterized by complex ring systems, often incorporating nitrogen, sulfur, and oxygen atoms. The structural elucidation of such compounds is typically achieved through spectral analyses. For instance, heteroaromatization to synthesize pyrano[2,3-d]pyrimidines and triazolopyrimidines involves intricate molecular rearrangements and cyclizations, showcasing the complexity of these molecules' architectures (El-Agrody et al., 2001).

Chemical Reactions and Properties

Chemical reactions involving the target compound's class include cyclization, nucleophilic substitution, and condensation reactions. These reactions often lead to the formation of new heterocyclic rings or functionalization of existing ones. For example, the synthesis of triazine and triazepines from chromeno[2,3-d]pyrimidine demonstrates the potential for generating diverse heterocyclic systems with varying biological activities (Badrey & Gomha, 2012).

Physical Properties Analysis

The physical properties of heterocyclic compounds like solubility, melting points, and crystalline structure are crucial for their practical applications. These properties are often influenced by the presence of functional groups and the compound's overall molecular geometry. The crystal structure analysis of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine reveals the importance of intermolecular interactions, such as hydrogen bonding and π-stacking, in determining the compound's physical properties (Repich et al., 2017).